Cas no 898747-98-3 (2,4,7-Tribromobenzo[d]thiazole)

• Product Name: 2,4,7-Tribromobenzo[d]thiazole
• CAS No: 898747-98-3
• MF: C₇H₂Br₃NS
• MW: 371.874477863312
• CID: 867200
• PubChem ID: 24728945
• Update Time: 2025-11-02

2,4,7-Tribromobenzo[d]thiazole Chemical and Physical Properties

Names and Identifiers

• 2,4,7-Tribromobenzo[d]thiazole
• 2,4,7-tribromo-1,3-benzothiazole
• 2,4,7-Tribromobenzothiazole
• E83620
• 898747-98-3
• DTXSID60646589
• AKOS016012503
• DB-364353

• Inchi： 1S/C7H2Br3NS/c8-3-1-2-4(9)6-5(3)11-7(10)12-6/h1-2H
• InChI Key： IUMVKIBMXFBIEM-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=C1SC(=N2)Br)Br

Computed Properties

• Exact Mass: 368.74600
• Monoisotopic Mass: 368.74581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 41.13000
• LogP: 4.58380

Additional information on 2,4,7-Tribromobenzo[d]thiazole

2,4,7-Tribromobenzo[d]thiazole (CAS No. 898747-98-3): Properties, Applications, and Market Insights

2,4,7-Tribromobenzo[d]thiazole (CAS No. 898747-98-3) is a halogenated heterocyclic compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. This brominated benzo[d]thiazole derivative is widely studied for its potential in materials science, pharmaceuticals, and specialty chemicals. With the increasing demand for high-performance compounds in research and industrial applications, 2,4,7-Tribromobenzo[d]thiazole stands out as a promising candidate.

The molecular structure of 2,4,7-Tribromobenzo[d]thiazole features a benzo[d]thiazole core substituted with three bromine atoms at the 2, 4, and 7 positions. This arrangement imparts distinct electronic and steric properties, making it valuable for synthetic modifications. Researchers often explore its reactivity in cross-coupling reactions and as a building block for more complex molecules. The compound's high thermal stability and electron-withdrawing characteristics are particularly noteworthy in the design of advanced materials.

One of the most prominent applications of 2,4,7-Tribromobenzo[d]thiazole is in the development of organic electronic materials. Its ability to influence charge transport properties makes it a key component in organic light-emitting diodes (OLEDs) and photovoltaic devices. As the global push for sustainable energy solutions intensifies, the demand for efficient and cost-effective organic semiconductors has risen, positioning this compound as a critical player in the field.

In the pharmaceutical industry, 2,4,7-Tribromobenzo[d]thiazole serves as an intermediate in the synthesis of bioactive molecules. Its heterocyclic framework is often incorporated into drug candidates targeting various therapeutic areas. Recent studies have highlighted its potential in designing antimicrobial agents and enzyme inhibitors, aligning with the growing need for novel treatments amid rising antibiotic resistance.

The compound's role in flame retardancy is another area of interest. Brominated compounds are known for their efficacy in reducing flammability, and 2,4,7-Tribromobenzo[d]thiazole is no exception. Its incorporation into polymers and textiles enhances their safety profiles, addressing consumer and regulatory demands for fire-resistant materials in electronics, automotive, and construction industries.

Market trends indicate a steady growth in the demand for 2,4,7-Tribromobenzo[d]thiazole, driven by advancements in material science and the expanding applications of specialty chemicals. Manufacturers are investing in scalable synthesis methods to meet the needs of research institutions and industrial players. Additionally, the compound's compatibility with green chemistry principles is being explored to minimize environmental impact during production.

From a regulatory perspective, 2,4,7-Tribromobenzo[d]thiazole is subject to standard safety and handling protocols applicable to brominated organic compounds. Proper storage, handling, and disposal practices are essential to ensure workplace safety and environmental protection. Researchers and industrial users are advised to consult material safety data sheets (MSDS) and adhere to local regulations.

In conclusion, 2,4,7-Tribromobenzo[d]thiazole (CAS No. 898747-98-3) is a multifaceted compound with significant potential across diverse sectors. Its unique properties and applications make it a valuable asset in modern chemistry and materials science. As research continues to uncover new uses, this brominated benzo[d]thiazole derivative is poised to play an increasingly important role in technological and scientific advancements.